Photoluminescence spectra of a conjugated polymer: from films and solutions to single molecules†
Physical Chemistry Chemical Physics Pub Date: 2006-11-08 DOI: 10.1039/B612073C
Abstract
The purpose of this work is to address the issue of applicability of single-molecule spectroscopy (SMS) results for conjugated polymers to “bulk” samples, e.g. conjugated polymer films. Also, some apparent inconsistencies in the literature on SMS regarding the photoluminescence spectral position of conjugated polymers are discussed. We present a series of photoluminescence spectra of thin films of the conjugated polymer poly(2-methoxy-5-(2′-ethyl-hexyloxy)-1,4-phenylene-vinylene) (MEH-PPV) with a wide range of varying thickness. The thickness was varied from ∼20 nm to the value corresponding to well-separated single molecules (SMS sample). The thickness variation resulted in a strong (∼2000 cm−1) blue-shift and broadening of the spectrum. The result was reproduced on isolated molecules embedded into a PMMA matrix. This effect cannot be explained by a decrease in energy transfer “freedom” alone. We performed a comprehensive comparison of presented and elsewhere published spectra of MEH-PPV polymer and oligomers in different samples: films, solutions, isolated-molecule coatings and standard SMS samples. The comparison allows that the main reason behind the blue shift is conformational disorder, which is largely dependent on the sample. We also discuss some experimental aspects of SMS, such as representativeness of detected molecules, spectral sensitivity of a setup and temperature. Together with differences in sample preparation method, these issues can explain the existing inconsistencies in the literature.
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Journal Name：Physical Chemistry Chemical Physics
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